Cas no 202066-14-6 (1H-Pyrazole-5-carboxylicacid, 1-methyl-4-nitro-3-propyl-, ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylicacid, 1-methyl-4-nitro-3-propyl-, ethyl ester
• CAS No: 202066-14-6
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 253887
• PubChem ID: 1381944
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylicacid, 1-methyl-4-nitro-3-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 1-methyl-4-nitro-3-propyl-, ethyl ester
• ethyl 2-methyl-4-nitro-5-propylpyrazole-3-carboxylate
• 1-METHYL-4-NITRO-3-PROPYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• Ethyl1-methyl-4-nitro-3-propylpyrazole-5-carboxylate
• 202066-14-6
• DTXSID50362529
• ethyl 2-methyl-4-nitro-5-propyl-pyrazole-3-carboxylate
• 2-methyl-4-nitro-5-propyl-3-pyrazolecarboxylic acid ethyl ester
• 1H-Pyrazole-5-carboxylic acid, 1-methyl-4-nitro-3-propyl-, ethyl ester
• A814331
• 1H-Pyrazole-5-carboxylicacid,1-methyl-4-nitro-3-propyl-,ethyl ester
• Oprea1_326196
• Ethyl 1-methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylate
• SCHEMBL8205572

• Inchi： 1S/C10H15N3O4/c1-4-6-7-8(13(15)16)9(12(3)11-7)10(14)17-5-2/h4-6H2,1-3H3
• InChI Key： KCQWFZQMMAVRHG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(CCC)=NN1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 241.10600
• Monoisotopic Mass: 241.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 359.1°C at 760 mmHg
• Flash Point: 170.9°C
• Refractive Index: 1.559
• PSA: 89.94000
• LogP: 1.98070